Cas no 80030-94-0 (1H-Indole, 5-fluoro-2-(2-pyridinyl)-)

• Product name: 1H-Indole, 5-fluoro-2-(2-pyridinyl)-
• CAS No: 80030-94-0
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 1803073
• PubChem ID: 12705295

1H-Indole, 5-fluoro-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-fluoro-2-(2-pyridinyl)-
• 5-fluoro-2-pyridin-2-yl-1H-indole
• 80030-94-0
• DTXSID60507464
• 5-Fluoro-2-(pyridin-2-yl)-1H-indole

• Inchi： InChI=1S/C13H9FN2/c14-10-4-5-11-9(7-10)8-13(16-11)12-3-1-2-6-15-12/h1-8,16H
• InChI Key： CAFROQGRGCAGJS-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C2=CC3=C(N2)C=CC(=C3)F

Computed Properties

• Exact Mass: 212.07497646g/mol
• Monoisotopic Mass: 212.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles